Cas no 1697872-49-3 (2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1697872-49-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5709754
• PubChem ID: 136838607
• Update Time: 2025-06-20

2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119342
• 1697872-49-3
• 2-(3-Methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H19N3/c1-9(2)4-5-10-8-11-12-6-3-7-14(11)13-10/h8-9,12H,3-7H2,1-2H3
• InChI Key： RXRJBAXVXPWHAH-UHFFFAOYSA-N
• SMILES： N12C(=CC(CCC(C)C)=N1)NCCC2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1697872-49-3)

2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by its Chemical Abstracts Service (CAS) number 1697872-49-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its structural versatility and biological activity. The presence of a 3-methylbutyl side chain at the 2-position introduces unique steric and electronic properties, making it a promising candidate for further exploration in drug discovery.

The pyrazoloapyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to an aromatic pyrimidine ring. This structural motif has been extensively studied due to its ability to modulate various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 2-(3-methylbutyl) substitution pattern not only enhances the solubility and bioavailability of the compound but also influences its interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazoloapyrimidines have emerged as a key class of molecules due to their broad spectrum of biological activities. For instance, derivatives of this scaffold have been reported to exhibit inhibitory effects on kinases, which are critical targets in oncology. The 3-methylbutyl group in 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine may contribute to improved binding affinity and selectivity when interacting with these kinases.

One of the most compelling aspects of this compound is its potential in oncology research. Kinase inhibitors are among the most successful classes of anticancer drugs, and modifications to the pyrazoloapyrimidine core have led to several FDA-approved medications. The 3-methylbutyl substituent may enhance the compound's ability to penetrate the blood-brain barrier or improve its metabolic stability, making it a valuable asset in developing next-generation anticancer agents.

The synthesis of 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the pyrazoloapyrimidine ring system typically requires cyclization reactions between appropriate precursors under controlled conditions. The introduction of the 3-methylbutyl group at the 2-position can be achieved through nucleophilic substitution or alkylation reactions, depending on the synthetic route chosen.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies on 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine suggest that its structure may be well-suited for binding to target proteins involved in cancer progression. These studies predict that the compound could interfere with signaling pathways critical for cell proliferation and survival.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, researchers have explored its activity against inflammatory diseases by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The 3-methylbutyl group may play a role in modulating enzyme-substrate interactions, leading to reduced inflammation without significant side effects.

The pharmacokinetic properties of 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine are also of great interest. Studies indicate that the presence of the bulky side chain may affect absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against certain kinases at nanomolar concentrations. The study also highlighted the importance of fine-tuning substituents like the 3-methylbutyl group to achieve optimal pharmacological effects. This research underscores the potential of 2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine as a lead compound for further development.

The future direction of research on this compound includes exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Advances in high-throughput screening technologies may accelerate the identification of additional derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies could further drive innovation in this area.

In conclusion,2-(3-methylbutyl)-4,H,5,H,6,H,7,H-pyrazolo1,5-apyrimidine (CAS No. 1697872-49-3) represents a promising candidate for therapeutic development. Its unique structural features and reported biological activities make it an attractive molecule for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one，the potential for discovering novel treatments across multiple disease areas remains substantial.